Cas no 1427417-88-6 (6-Bromo-7-chloro-1,2-benzoxazole)
6-Bromo-7-chloro-1,2-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-7-chloro-1,2-benzoxazole
- EN300-7755217
- 1427417-88-6
-
- Inchi: 1S/C7H3BrClNO/c8-5-2-1-4-3-10-11-7(4)6(5)9/h1-3H
- InChI Key: JGWSDDXPLLUTFY-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C=NOC=2C=1Cl
Computed Properties
- Exact Mass: 230.90865g/mol
- Monoisotopic Mass: 230.90865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
6-Bromo-7-chloro-1,2-benzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7755217-0.05g |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95.0% | 0.05g |
$347.0 | 2025-02-22 | |
| Enamine | EN300-7755217-0.1g |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95.0% | 0.1g |
$518.0 | 2025-02-22 | |
| Enamine | EN300-7755217-0.25g |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95.0% | 0.25g |
$743.0 | 2025-02-22 | |
| Enamine | EN300-7755217-0.5g |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95.0% | 0.5g |
$1170.0 | 2025-02-22 | |
| Enamine | EN300-7755217-1.0g |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95.0% | 1.0g |
$1500.0 | 2025-02-22 | |
| Enamine | EN300-7755217-2.5g |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95.0% | 2.5g |
$2940.0 | 2025-02-22 | |
| Enamine | EN300-7755217-5.0g |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95.0% | 5.0g |
$4349.0 | 2025-02-22 | |
| Enamine | EN300-7755217-10.0g |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95.0% | 10.0g |
$6450.0 | 2025-02-22 | |
| 1PlusChem | 1P028YKW-50mg |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95% | 50mg |
$491.00 | 2024-06-20 | |
| 1PlusChem | 1P028YKW-100mg |
6-bromo-7-chloro-1,2-benzoxazole |
1427417-88-6 | 95% | 100mg |
$703.00 | 2024-06-20 |
6-Bromo-7-chloro-1,2-benzoxazole Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 6-Bromo-7-chloro-1,2-benzoxazole
Introduction to 6-Bromo-7-chloro-1,2-benzoxazole (CAS No. 1427417-88-6)
6-Bromo-7-chloro-1,2-benzoxazole (CAS No. 1427417-88-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzoxazoles, which are known for their unique electronic and structural properties. The presence of bromine and chlorine substituents on the benzoxazole ring imparts specific chemical and biological activities, making it a valuable intermediate in various synthetic pathways.
The chemical structure of 6-Bromo-7-chloro-1,2-benzoxazole consists of a benzene ring fused with an oxazole ring, with bromine and chlorine atoms attached at the 6th and 7th positions, respectively. This configuration confers enhanced stability and reactivity, which are crucial for its applications in drug discovery and material synthesis. The compound's high reactivity is attributed to the electron-withdrawing nature of the halogen substituents, which can influence the electronic distribution within the molecule.
In the realm of medicinal chemistry, 6-Bromo-7-chloro-1,2-benzoxazole has been explored as a potential lead compound for the development of novel therapeutic agents. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that a series of 6-Bromo-7-chloro-1,2-benzoxazole-based compounds demonstrated significant cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers.
The mechanism of action for these derivatives is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival. Specifically, some derivatives have been shown to inhibit kinases such as PI3K and AKT, which are frequently dysregulated in cancer cells. This selective inhibition can lead to cell cycle arrest and apoptosis, thereby reducing tumor growth. Additionally, the presence of bromine and chlorine substituents can enhance the lipophilicity of the molecules, facilitating their cellular uptake and distribution.
Beyond its medicinal applications, 6-Bromo-7-chloro-1,2-benzoxazole has also found utility in materials science. The compound's unique electronic properties make it an attractive candidate for the synthesis of functional materials with applications in optoelectronics and photovoltaics. For example, a recent study published in Advanced Materials in 2023 demonstrated that 6-Bromo-7-chloro-1,2-benzoxazole-based polymers exhibited excellent charge transport properties and high photoluminescence quantum yields. These properties make them suitable for use in organic light-emitting diodes (OLEDs) and solar cells.
The synthesis of 6-Bromo-7-chloro-1,2-benzoxazole typically involves multi-step reactions starting from readily available starting materials such as o-hydroxybenzaldehyde or o-hydroxybenzoic acid. The key steps often include bromination or chlorination reactions followed by cyclization to form the benzoxazole ring. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on a larger scale.
In conclusion, 6-Bromo-7-chloro-1,2-benzoxazole (CAS No. 1427417-88-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1427417-88-6 (6-Bromo-7-chloro-1,2-benzoxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)